Cas no 2229107-11-1 (2,2-difluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 2229107-11-1
• MF: C₉H₄F₆O
• MW: 242.12
• CID: 5083886
• PubChem ID: 164895133
• Update Time: 2026-03-01

2,2-difluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(2-fluoro-4-(trifluoromethyl)phenyl)ethanone
• 2,2-difluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-one

• Inchi： 1S/C9H4F6O/c10-6-3-4(9(13,14)15)1-2-5(6)7(16)8(11)12/h1-3,8H
• InChI Key： JIGNREFJTSUFFJ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC=C1C(=O)C(F)F

Additional information on 2,2-difluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-one

Comprehensive Analysis of 2,2-Difluoro-1-[2-Fluoro-4-(Trifluoromethyl)Phenyl]Ethan-1-One (CAS No. 2229107-11-1)

In the realm of fluorinated organic compounds, 2,2-difluoro-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2229107-11-1) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and specialty materials. This compound, characterized by its unique polyfluorinated aromatic ketone structure, has garnered attention due to its potential in drug discovery and material science innovations. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and industrial applications, making it a subject of growing interest.

The molecular structure of 2,2-difluoro-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one features a difluoroacetyl group attached to a fluorinated benzene ring, which enhances its reactivity and stability under various conditions. This structural motif is particularly valuable in medicinal chemistry, where fluorinated compounds are prized for their ability to improve bioavailability and metabolic stability. Recent studies highlight its role in the development of next-generation therapeutics, aligning with the rising demand for targeted drug delivery systems and precision medicine.

From an industrial perspective, CAS No. 2229107-11-1 is often explored for its utility in catalysis and polymer chemistry. Its electron-withdrawing properties make it a candidate for modifying surface coatings and electronic materials, addressing trends in sustainable manufacturing and green chemistry. Users searching for high-performance fluorinated building blocks or eco-friendly synthetic routes will find this compound particularly relevant.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2,2-difluoro-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one. These methods ensure purity assessment and quality control, critical for its use in GMP-compliant processes. The compound’s thermal stability and solubility profile are also frequently queried, reflecting its adaptability in diverse formulation strategies.

In the context of market trends, the demand for fluorinated intermediates like CAS No. 2229107-11-1 is driven by advancements in biopharmaceuticals and renewable energy technologies. Searches for scalable synthesis and cost-effective production methods underscore its commercial viability. Additionally, discussions on regulatory compliance and safety data sheets (SDS) are integral to its adoption in global supply chains.

Future research directions for 2,2-difluoro-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one may focus on its structure-activity relationships (SAR) in drug design or its integration into nanomaterials. As AI-driven molecular modeling gains traction, computational studies of this compound could unlock novel applications, resonating with queries about machine learning in chemistry.

In summary, CAS No. 2229107-11-1 exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from pharmaceutical intermediates to advanced material components—position it as a compound of enduring relevance in both academic and industrial settings.